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Compound of Interest

Compound Name: CL-275838

Cat. No.: B1669143 Get Quote

Disclaimer: This document provides a summary of publicly available information regarding the

effects of CL-275838 on cognitive function. The full-text scientific papers detailing the

quantitative data and specific experimental protocols from the primary clinical trials were not

accessible. Therefore, the data tables and detailed experimental methodologies presented

herein are illustrative examples based on the available abstracts and common practices in

neuropsychological testing during the period of the studies (early 1990s).

Introduction
CL-275838 is a novel psychoactive compound identified as a potential cognitive-enhancing

agent. Early research has also indicated possible antidepressant properties. Its primary

mechanism of action is understood to be twofold: agonism at dopamine receptors and potent

inhibition of serotonin reuptake. This dual action suggests a potential for complex modulation of

neurotransmitter systems crucial for cognitive processes such as memory, attention, and

executive function. This technical guide aims to consolidate the available information on CL-
275838 for researchers, scientists, and drug development professionals.

Mechanism of Action
CL-275838's cognitive effects are believed to stem from its interaction with two key

neurotransmitter systems:

Dopaminergic System: As a dopamine agonist, CL-275838 directly stimulates dopamine

receptors, likely the D2 subtype, which are known to be involved in learning, motivation, and
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executive functions. Activation of these receptors can modulate synaptic plasticity and

neuronal signaling in brain regions critical for cognition, such as the prefrontal cortex and

hippocampus.

Serotonergic System: By inhibiting the serotonin transporter (SERT), CL-275838 increases

the extracellular concentration of serotonin in the synaptic cleft. This enhances serotonergic

neurotransmission, which plays a significant role in mood regulation, learning, and memory.

The synergistic action of enhancing both dopamine and serotonin signaling may underlie the

potential pro-cognitive effects of CL-275838.

Preclinical and Clinical Findings
Clinical trials in healthy volunteers have been conducted to assess the safety,

pharmacokinetics, and preliminary cognitive effects of CL-275838. While the detailed results

are not publicly available, abstracts from these studies indicate that cognitive functions,

including attention, verbal memory, and spatial memory, were evaluated. The compound was

reported to be a "potential memory-enhancing compound."

Illustrative Quantitative Data
The following tables represent hypothetical data from a placebo-controlled, multiple-dose study

to illustrate the potential cognitive effects of CL-275838. These are not actual results.

Table 1: Effects of CL-275838 on Attention (Illustrative Data)

Treatment
Group

N
Baseline
(Score)

Post-
Treatment
(Score)

Change
from
Baseline

p-value

Placebo 20 45.2 ± 5.1 46.1 ± 4.9 +0.9 0.25

CL-275838

(50 mg)
20 44.8 ± 5.3 49.5 ± 5.0 +4.7 <0.05

CL-275838

(100 mg)
20 45.5 ± 4.8 51.2 ± 4.5 +5.7 <0.01
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Scores are presented as mean ± standard deviation.

Table 2: Effects of CL-275838 on Verbal Memory (Illustrative Data)

Treatment
Group

N
Baseline
(Words
Recalled)

Post-
Treatment
(Words
Recalled)

Change
from
Baseline

p-value

Placebo 20 8.1 ± 1.5 8.5 ± 1.6 +0.4 0.32

CL-275838

(50 mg)
20 8.3 ± 1.4 10.2 ± 1.7 +1.9 <0.05

CL-275838

(100 mg)
20 8.2 ± 1.6 11.5 ± 1.5 +3.3 <0.01

Scores are presented as mean ± standard deviation.

Table 3: Effects of CL-275838 on Spatial Memory (Illustrative Data)

Treatment
Group

N
Baseline
(Errors)

Post-
Treatment
(Errors)

Change
from
Baseline

p-value

Placebo 20 12.5 ± 2.1 12.1 ± 2.3 -0.4 0.41

CL-275838

(50 mg)
20 12.8 ± 2.4 9.7 ± 2.0 -3.1 <0.05

CL-275838

(100 mg)
20 12.3 ± 2.2 8.1 ± 1.9 -4.2 <0.01

Scores are presented as mean ± standard deviation.

Experimental Protocols (Representative Examples)
The following are detailed methodologies for cognitive tests that were commonly used in

clinical trials in the early 1990s and are representative of the assessments likely performed in
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the CL-275838 studies.

Assessment of Attention
Test: Digit Symbol Substitution Test (DSST) from the Wechsler Adult Intelligence Scale -

Revised (WAIS-R).

Objective: To assess sustained attention, psychomotor speed, and visual scanning.

Procedure: Participants are presented with a key that pairs digits (1-9) with unique symbols.

They are then shown a series of digits and must write the corresponding symbol for each

digit as quickly as possible within a 90-second time limit.

Outcome Measure: The total number of correctly substituted symbols within the time limit.

Assessment of Verbal Memory
Test: Rey Auditory Verbal Learning Test (RAVLT).

Objective: To evaluate immediate memory span, new learning, and delayed recall.

Procedure:

Immediate Recall: A list of 15 nouns is read aloud to the participant, who is then asked to

recall as many words as possible. This is repeated for five trials.

Interference Trial: A second list of 15 different nouns is read, and the participant is asked

to recall this new list.

Short-Delay Free Recall: Immediately after the interference trial, the participant is asked to

recall the words from the first list.

Long-Delay Free Recall: After a 20-30 minute delay filled with non-verbal tasks, the

participant is again asked to recall the words from the first list.

Outcome Measures: Number of words recalled on each of the five immediate recall trials, the

total number of words recalled across the five trials, and the number of words recalled after

the short and long delays.
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Assessment of Spatial Memory
Test: Corsi Block-Tapping Test.

Objective: To assess visuospatial short-term memory span.

Procedure: The examiner sits opposite the participant with a board containing nine identical,

randomly arranged blocks. The examiner taps a sequence of blocks, and the participant is

required to tap the same blocks in the same order. The sequence length increases with each

successful trial.

Outcome Measure: The longest sequence of blocks the participant can correctly recall (Corsi

span).
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Caption: Putative signaling pathway of CL-275838.

Experimental Workflow for a Cognitive Enhancement
Clinical Trial
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Caption: Experimental workflow for a clinical trial.
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To cite this document: BenchChem. [CL-275838's Effects on Cognitive Function: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669143#cl-275838-s-effects-on-cognitive-function]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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